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Compound of Interest

(R)-3-Amino-4-hydroxybutanoic
Compound Name: ”
aci

Cat. No.: B555399

(R)-3-Amino-4-hydroxybutanoic Acid:
Physicochemical Properties

(R)-3-Amino-4-hydroxybutanoic acid, a derivative of the primary inhibitory neurotransmitter
gamma-aminobutyric acid (GABA), possesses specific physicochemical properties crucial for
its biological activity and application in research.[1] Its molecular structure and resulting
characteristics are detailed below.

Molecular Formula and Weight

The fundamental properties of (R)-3-Amino-4-hydroxybutanoic acid are summarized in the
following table. These values are essential for stoichiometric calculations in experimental
settings and for the characterization of the compound.
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Property Value Source

PubChem[2], Cayman
Chemical[3]

Molecular Formula C4H9NO3

Molecular Weight 119.12 g/mol PubChem[2][4], Benchchem][1]

(3R)-3-amino-4-
IUPAC Name ) ) PubChem[2]
hydroxybutanoic acid

CAS Number 16504-56-6 Benchchem[1]

This technical summary provides the core physicochemical data for (R)-3-Amino-4-
hydroxybutanoic acid. The requested sections on detailed experimental protocols and
signaling pathway diagrams are not applicable to the determination of these fundamental
molecular properties. Molecular weight and formula are typically determined from the
compound's structure and confirmed through techniques like mass spectrometry.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-3-Amino-4-hydroxybutanoic acid | 16504-56-6 | Benchchem [benchchem.com]

2. 3-Amino-4-hydroxybutyric acid, (+)- | C4H9NO3 | CID 1502076 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. caymanchem.com [caymanchem.com]

e 4. 3-Amino-4-hydroxybutyric acid | C4AH9NO3 | CID 193314 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [(R)-3-Amino-4-hydroxybutanoic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-
molecular-weight-and-formula]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://www.caymanchem.com/product/31532/r-4-amino-3-hydroxybutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybutyric-acid
https://www.benchchem.com/product/b555399
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://www.benchchem.com/product/b555399
https://www.benchchem.com/product/b555399?utm_src=pdf-body
https://www.benchchem.com/product/b555399?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://www.benchchem.com/product/b555399?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b555399
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://pubchem.ncbi.nlm.nih.gov/compound/1502076
https://www.caymanchem.com/product/31532/r-4-amino-3-hydroxybutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybutyric-acid
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b555399#r-3-amino-4-hydroxybutanoic-acid-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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